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Compound of Interest

Compound Name: Isodecyl diphenyl phosphite

Cat. No.: B1588780

An In-Depth Technical Guide to Isodecyl Diphenyl Phosphite: Molecular Characteristics and
Properties

Introduction

Isodecyl diphenyl phosphite (IDDP) is a prominent organophosphorus compound widely
utilized as a secondary antioxidant and processing stabilizer in a variety of polymeric systems.
[1][2][3] As a phosphite-based antioxidant, its primary function is to protect polymers from
degradation during high-temperature processing and to maintain color stability over the
product's lifespan.[2] Its applications are extensive, spanning materials such as polycarbonate,
polyurethane, ABS resins, and PVC, making it a compound of interest for materials scientists
and professionals involved in the development of stabilized polymer-based products.[1][3][4]
This guide provides a detailed examination of the fundamental molecular and chemical
properties of isodecyl diphenyl phosphite, offering a core reference for researchers and
scientists.

Chemical Identity and Nomenclature

For precise identification in research and regulatory contexts, isodecyl diphenyl phosphite is
cataloged under several identifiers:

o Common Names: Isodecyl diphenyl phosphite, Diphenyl isodecyl phosphite (DPDP)[1][5]
[6]
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o CAS Registry Number: 26544-23-0[1][2][3][5][6][7]
e |[UPAC Name: 8-methylnonyl diphenyl phosphite[5]
o Synonyms: Weston DPDP, Phosphorous acid, isodecyl diphenyl ester[5][6]

The unique CAS number ensures unambiguous identification in chemical databases and
literature.

Molecular Formula and Structure

The molecular composition of isodecyl diphenyl phosphite is precisely defined by its
chemical formula.

Molecular Formula: C22H3103P[1][3][5][6][7]

This formula indicates that each molecule is composed of:

22 Carbon (C) atoms

31 Hydrogen (H) atoms

3 Oxygen (O) atoms

1 Phosphorus (P) atom

The structure consists of a central phosphorus atom bonded to three oxygen atoms, forming a

phosphite ester. Two of the oxygen atoms are connected to phenyl groups (CeHs), and the third
is attached to a branched, ten-carbon isodecyl group (CioHz1). The specific isomer denoted by

the IUPAC name "8-methylnonyl diphenyl phosphite"” clarifies the structure of the alkyl chain.
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Caption: Molecular structure of 8-methylnonyl diphenyl phosphite.

Molecular Weight and Physicochemical Properties

The molecular weight and physical properties of isodecyl diphenyl phosphite are crucial for

its application and handling. The calculated molecular weight is approximately 374.45 g/mol .[1]

[4][7] The US National Institutes of Health's PubChem database lists a molecular weight of

374.5 g/mol .[5] These values are foundational for stoichiometric calculations in experimental

and industrial settings.

The key physicochemical properties are summarized in the table below.
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Property Value Source(s)
Molecular Formula C22H3103P [L1I51[7]
Molecular Weight 374.45 g/mol (11041071
CAS Number 26544-23-0 [1][51[7]

Colorless to light yellow
Appearance . [1][8]
transparent liquid

Melting Point 18 °C [1][4]
Boiling Point 170 °C [11[4]
Density 1.03 g/mL (at 25 °C) [1][4]

- Soluble in most organic
Solubility . _ [1][4]
solvents; insoluble in water

Mechanism of Action and Applications

Isodecyl diphenyl phosphite functions as a hydroperoxide decomposer, a critical role for a
secondary antioxidant. During polymer processing or aging, exposure to heat and oxygen
generates hydroperoxides (ROOH), which are unstable precursors to radicals that accelerate
polymer degradation. IDDP intervenes by reducing these hydroperoxides to stable alcohols, in
which the phosphite ester is itself oxidized to a phosphate ester. This process prevents the
chain-reaction of auto-oxidation, thereby preserving the polymer's mechanical properties and
preventing discoloration.

This stabilizing function makes IDDP invaluable in:

o Polymer Processing: It protects polymers from thermal degradation during high-temperature
extrusion, molding, and other processing steps.[2]

o Color Stability: It is widely used as a color stabilizer, particularly in clear or light-colored
plastics like polycarbonate and in coatings, to prevent yellowing.[3]

o PVC Stabilization: It often serves as an auxiliary or secondary stabilizer in PVC formulations
to enhance thermal stability and color consistency.[2][3]
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Conclusion

Isodecyl diphenyl phosphite is a well-characterized chemical compound with a defined
molecular formula of C22H3103P and a molecular weight of approximately 374.45 g/mol . Its
chemical structure, featuring a phosphite core with both aromatic (diphenyl) and aliphatic
(isodecyl) ester groups, dictates its efficacy as a secondary antioxidant and stabilizer. For
researchers and professionals in drug development and materials science, a thorough
understanding of these core molecular properties is essential for leveraging its stabilizing
capabilities in the formulation and manufacturing of high-performance materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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